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Mouse Studies
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Compound of Interest

Compound Name: KT185

Cat. No.: B15579035

Initial searches for the compound "KT185" have revealed no publicly available data regarding
its use in in vivo mouse studies, preclinical development, or as a therapeutic agent. The
designation "KT185" appears to be associated with a chemical compound offered by suppliers
for research and synthesis purposes, as well as with an unrelated piece of laboratory
equipment.

There is no scientific literature, patent information, or clinical trial data to suggest that KT185
has been investigated for any biological activity or therapeutic application. Therefore, it is not
possible to provide the requested detailed application notes, protocols, and dosage information
for in vivo mouse studies.

The compound listed as KT185 by chemical suppliers has a CAS number of 1472640-86-0 and
a molecular formula of C32H33N502. However, beyond these basic chemical identifiers, no
information on its biological effects, mechanism of action, or potential therapeutic targets is
available in the public domain.

Similarly, a search for "KT185" also identifies a magnetic tumbler, a piece of equipment used
for polishing, which is entirely unrelated to pharmaceutical research.

Conclusion:

The core requirements of the request, including data on dosage, experimental protocols, and
signaling pathways for KT185 in in vivo mouse studies, cannot be fulfilled due to the complete

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b15579035?utm_src=pdf-interest
https://www.benchchem.com/product/b15579035?utm_src=pdf-body
https://www.benchchem.com/product/b15579035?utm_src=pdf-body
https://www.benchchem.com/product/b15579035?utm_src=pdf-body
https://www.benchchem.com/product/b15579035?utm_src=pdf-body
https://www.benchchem.com/product/b15579035?utm_src=pdf-body
https://www.benchchem.com/product/b15579035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

absence of relevant information in the public domain. It is possible that "KT185" is an internal
compound code that has not yet been disclosed publicly, or that the identifier is incorrect.

Researchers, scientists, and drug development professionals seeking information on this topic
are advised to verify the compound's designation and consult internal documentation or the
primary source of the "KT185" identifier. Without further clarification or the correct compound
name, no actionable information regarding in vivo studies can be provided.

 To cite this document: BenchChem. [No Information Available for "KT185" in In Vivo Mouse
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579035#kt185-dosage-for-in-vivo-mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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